Cas no 61533-55-9 (2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-)

2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)- structure
61533-55-9 structure
Product Name:2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-
CAS No:61533-55-9
MF:C26H30N4O4
MW:462.540806293488
CID:475915
PubChem ID:71394881
Update Time:2025-04-19

2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-[2-[3,5-dioxo-4-(2-phenylethyl)piperazin-1-yl]ethyl]-1-(2-phenylethyl)piperazine-2,6-dione
    • 61533-55-9
    • 4,4'-(Ethane-1,2-diyl)bis[1-(2-phenylethyl)piperazine-2,6-dione]
    • DTXSID00816547
    • 2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-(2-phenylethyl)-
    • Inchi: 1S/C26H30N4O4/c31-23-17-27(18-24(32)29(23)13-11-21-7-3-1-4-8-21)15-16-28-19-25(33)30(26(34)20-28)14-12-22-9-5-2-6-10-22/h1-10H,11-20H2
    • InChI Key: GZXCSUGNWNJXMG-UHFFFAOYSA-N
    • SMILES: O=C1CN(CC(N1CCC1C=CC=CC=1)=O)CCN1CC(N(CCC2C=CC=CC=2)C(C1)=O)=O

Computed Properties

  • Exact Mass: 462.2269
  • Monoisotopic Mass: 462.22670545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • PSA: 81.24
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